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Compound of Interest

Compound Name: 5-Hydroxypicolinaldehyde

Cat. No.: B1296277

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the anticipated Fourier-Transform
Infrared (FT-IR) and mass spectrometry (MS) characteristics of 5-Hydroxypicolinaldehyde
(also known as 5-hydroxy-2-pyridinecarboxaldehyde). As a substituted pyridine derivative, this
compound holds interest in medicinal chemistry and drug development. A thorough
understanding of its spectral properties is crucial for its synthesis, identification, and quality
control.

Core Physicochemical Data

Property Value

Molecular Formula CeHsNO2[1][2]

Molecular Weight 123.11 g/mol [1][2]

CAS Number 31191-08-9[1][2]

Appearance White to light yellow solid[3]

IUPAC Name 5-hydroxypyridine-2-carbaldehyde[3]

FT-IR Spectroscopic Analysis
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FT-IR spectroscopy is a powerful technique for identifying the functional groups within a

molecule based on their characteristic vibrations. The FT-IR spectrum of 5-

Hydroxypicolinaldehyde is expected to exhibit distinct absorption bands corresponding to its

hydroxyl, aldehyde, and pyridine ring functionalities.

Predicted FT-IR Spectral Data

The following table summarizes the predicted key vibrational frequencies for 5-

Hydroxypicolinaldehyde. These predictions are based on the typical absorption ranges for

the constituent functional groups.

Wavenumber . . . . .
( 1 Vibration Type Functional Group Predicted Intensity
cm-
O-H Stretch (H- )
3500-3200 Phenolic Hydroxyl Strong, Broad
bonded)
Aromatic (Pyridine i
3100-3000 C-H Stretch ) Medium to Weak
Ring)
Weak to Medium
2850 & 2750 C-H Stretch Aldehyde
(doublet)
C=0 Stretch
1710-1685 ) Aldehyde Carbonyl Strong
(conjugated)
Aromatic (Pyridine Medium to Strong
1600-1450 C=C & C=N Stretch . _
Ring) (multiple bands)
1300-1200 C-O Stretch Phenolic Hydroxyl Medium to Strong
C-H Bend (out-of- Aromatic (Pyridine )
900-650 Medium to Strong

plane)

Ring)

Mass Spectrometry Analysis

Mass spectrometry is an analytical technigque used to determine the mass-to-charge ratio (m/z)

of ionized molecules.[4] Electron lonization (El) is a common method for the analysis of small

organic molecules, which often leads to characteristic fragmentation patterns that aid in

structural elucidation.
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Predicted Mass Spectrum Data (Electron lonization)

The mass spectrum of 5-Hydroxypicolinaldehyde is expected to show a molecular ion peak
corresponding to its molecular weight, along with several fragment ions resulting from the
cleavage of specific bonds.

Fragmentation Predicted Relative
m/z Value Proposed lon

Pathway Abundance
123 [M]* Molecular lon Moderate

Loss of a hydrogen
122 [M-H]* atom from the Moderate to High

aldehyde

Loss of carbon )

) High (often a base
95 [M-COJ* monoxide from the
peak)

aldehyde

Loss of the formyl _
94 [M-CHOJ* _ High

radical

Further fragmentation
67 [CaHs0]* Moderate

of the ring

Experimental Protocols

The following are generalized protocols for the FT-IR and mass spectrometry analysis of 5-
Hydroxypicolinaldehyde. Instrument parameters may need to be optimized for specific
equipment.

FT-IR Spectroscopy Protocol (KBr Pellet Method)

e Sample Preparation:

o Thoroughly grind 1-2 mg of 5-Hydroxypicolinaldehyde with approximately 100-200 mg of
dry, IR-grade potassium bromide (KBr) using an agate mortar and pestle.

o Transfer the fine, homogeneous powder to a pellet-pressing die.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1296277?utm_src=pdf-body
https://www.benchchem.com/product/b1296277?utm_src=pdf-body
https://www.benchchem.com/product/b1296277?utm_src=pdf-body
https://www.benchchem.com/product/b1296277?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Apply pressure (typically 8-10 tons) with a hydraulic press to form a thin, translucent pellet.

e Instrument Setup:

o Purge the FT-IR spectrometer with dry air or nitrogen to minimize atmospheric
interference.

o Perform a background scan with an empty sample compartment.
o Data Acquisition:
o Place the KBr pellet in the sample holder.

o Acquire the spectrum, typically in the range of 4000-400 cm~1,

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol

e Sample Preparation:

o Prepare a dilute solution of 5-Hydroxypicolinaldehyde (e.g., 1 mg/mL) in a suitable
volatile solvent such as methanol or dichloromethane.

e Gas Chromatograph (GC) Conditions:

[¢]

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

o

Inlet Temperature: 250 °C.

o

Carrier Gas: Helium at a constant flow rate.

[¢]

Oven Program: Start at a suitable initial temperature (e.g., 80 °C), hold for 1-2 minutes,
then ramp to a final temperature (e.g., 250 °C) at a rate of 10-15 °C/min.

e Mass Spectrometer (MS) Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: Scan from m/z 40 to 300.
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o lon Source Temperature: 230 °C.

o Transfer Line Temperature: 280 °C.

o Data Analysis:

o Analyze the resulting total ion chromatogram (TIC) and the mass spectrum of the peak
corresponding to 5-Hydroxypicolinaldehyde.

Visualizations
Experimental Workflow
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Caption: General experimental workflow for FT-IR and MS analysis.
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Predicted Mass Spectrometry Fragmentation Pathway
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Caption: Predicted fragmentation of 5-Hydroxypicolinaldehyde in EI-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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